Cas no 1215623-47-4 (Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate)

• Product Name: Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate
• CAS No: 1215623-47-4
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 5060266
• Update Time: 2025-10-17

Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate
• BB 0241245
• 5,8-Dimethoxy-4-methylamino-quinoline-3-ca rboxylic acid ethyl ester
• Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate

• Inchi： 1S/C15H18N2O4/c1-5-21-15(18)9-8-17-14-11(20-4)7-6-10(19-3)12(14)13(9)16-2/h6-8H,5H2,1-4H3,(H,16,17)
• InChI Key： VZJFJVUFCYGKIK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C1=C(C(C(=O)OCC)=CN=2)NC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 2.9
• Topological Polar Surface Area: 69.7

Additional information on Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate

Research Brief on Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate (CAS: 1215623-47-4)

Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate (CAS: 1215623-47-4) is a synthetic quinoline derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate to enhance its pharmacological properties. Studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in various diseases. The methoxy and methylamino substituents on the quinoline core are believed to play a critical role in its binding affinity and selectivity.

In vitro and in vivo studies have revealed that Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate possesses significant anti-inflammatory and anticancer properties. For instance, it has been shown to inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. Additionally, its potential as an antimicrobial agent is being investigated, with preliminary results indicating activity against resistant bacterial strains.

The pharmacokinetic profile of Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate is also under scrutiny. Researchers are employing advanced techniques such as LC-MS and NMR spectroscopy to elucidate its metabolic stability, bioavailability, and distribution in biological systems. These studies are crucial for determining the compound's suitability for further preclinical and clinical development.

Despite the promising findings, challenges remain in the development of Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate as a therapeutic agent. Issues such as solubility, toxicity, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate represents a compelling candidate for further investigation in the realm of drug discovery. Its multifaceted biological activity and potential for optimization make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanism of action, improving its drug-like properties, and exploring its therapeutic potential in various disease models.